Cas no 77745-32-5 (8-Oxabicyclo[3.2.1]octan-3-one)

• Product Name: 8-Oxabicyclo[3.2.1]octan-3-one
• CAS No: 77745-32-5
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD23106461
• CID: 535563
• PubChem ID: 13182309
• Update Time: 2025-06-13

8-Oxabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Oxabicyclo[3.2.1]octan-3-one
• 2-HYDROXY-N-((2R)-2-HYDROXY-2-(3-HYDROXYPHENYL)ETHYL)-N-METHYLACETAMIDE
• 8-Oxabicyclo[3.2.1]octane-3-one
• XWUJGUIPMCLRBE-UHFFFAOYSA-N
• 8-oxa-bicyclo[3.2.1]octan-3-one
• SB10891
• PB37880
• FCH1842277
• AK170364
• A839179
• MFCD23106461
• AKOS024124305
• CS-0049936
• AMY34022
• AS-33875
• 77745-32-5
• SY097987
• DTXSID70525311
• SCHEMBL926626
• EN300-118538
• F8880-1858
• CDA74532
• DB-307518

• MDL： MFCD23106461
• Inchi： 1S/C7H10O2/c8-5-3-6-1-2-7(4-5)9-6/h6-7H,1-4H2
• InChI Key： XWUJGUIPMCLRBE-UHFFFAOYSA-N
• SMILES： O1C2CC(CC1CC2)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0.2

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 8-Oxabicyclo[3.2.1]octan-3-one

Exploring the Versatile Applications of 8-Oxabicyclo[3.2.1]octan-3-one (CAS No. 77745-32-5) in Modern Chemistry

The compound 8-Oxabicyclo[3.2.1]octan-3-one (CAS No. 77745-32-5) is a fascinating bicyclic ketone that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique bicyclic structure and oxa-bridge make it a valuable building block for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, flavor and fragrance applications, and material science. The compound's versatility stems from its ability to undergo various chemical transformations, including reduction, oxidation, and ring-opening reactions, which are pivotal in creating novel derivatives.

One of the most searched topics related to 8-Oxabicyclo[3.2.1]octan-3-one is its role in green chemistry. With the growing emphasis on sustainable practices, chemists are investigating how this compound can be synthesized using eco-friendly catalysts and renewable resources. Questions like "How can 8-Oxabicyclo[3.2.1]octan-3-one be used in biodegradable polymers?" or "What are the synthetic routes for this compound?" are frequently asked in academic and industrial forums. These inquiries highlight the compound's relevance in addressing contemporary environmental challenges.

Another area of interest is the application of 8-Oxabicyclo[3.2.1]octan-3-one in asymmetric synthesis. Its rigid framework serves as an excellent chiral template for constructing enantioselective catalysts, which are crucial for producing optically active pharmaceuticals. The compound's stereochemical properties have been exploited in the synthesis of natural products and bioactive molecules, making it a staple in medicinal chemistry laboratories. Recent studies have also explored its potential in neuroscience research, particularly in modulating neurotransmitter pathways.

The physical and chemical properties of 8-Oxabicyclo[3.2.1]octan-3-one further contribute to its utility. Its moderate solubility in polar solvents and stability under ambient conditions make it a practical choice for large-scale industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. These properties are often discussed in research papers and patent filings, underscoring the compound's commercial viability.

In the realm of flavor and fragrance, 8-Oxabicyclo[3.2.1]octan-3-one has been identified as a key intermediate for synthesizing aromatic compounds with woody and musky notes. Perfumers and food scientists are particularly interested in its derivatives, which can mimic natural essences while offering enhanced stability. This aligns with the rising consumer demand for clean-label ingredients and sustainable fragrances, topics that dominate search engine queries in the cosmetics industry.

Looking ahead, the future of 8-Oxabicyclo[3.2.1]octan-3-one appears promising, with ongoing research focusing on its catalytic applications and biocompatibility. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing green synthesis and innovative material design. Its multifaceted applications ensure that it remains a subject of interest for both academic researchers and industrial chemists alike.